Cas no 2228841-05-0 (3-(2-methoxy-4-methylphenyl)propane-1-thiol)

• Product name: 3-(2-methoxy-4-methylphenyl)propane-1-thiol
• CAS No: 2228841-05-0
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6250552
• PubChem ID: 165609228

3-(2-methoxy-4-methylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4-methylphenyl)propane-1-thiol
• EN300-1743221
• 2228841-05-0

• Inchi： 1S/C11H16OS/c1-9-5-6-10(4-3-7-13)11(8-9)12-2/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： JPCZRKNHHJUROK-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-(2-methoxy-4-methylphenyl)propane-1-thiol

Recent Advances in the Study of 3-(2-Methoxy-4-methylphenyl)propane-1-thiol (CAS: 2228841-05-0)

In recent years, the compound 3-(2-methoxy-4-methylphenyl)propane-1-thiol (CAS: 2228841-05-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, characterized by its unique aromatic and aliphatic structural features, has shown promising potential in various applications, including drug development, material science, and biochemical assays. The compound's distinct chemical properties, such as its reactivity and stability under physiological conditions, make it a valuable candidate for further investigation.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of 3-(2-methoxy-4-methylphenyl)propane-1-thiol. The research team employed a novel synthetic route to achieve high yields and purity, which is critical for subsequent pharmacological testing. The study highlighted the compound's ability to interact with specific protein targets, suggesting its potential as a scaffold for designing new therapeutic agents. Notably, the thiol group's nucleophilic properties were leveraged to form covalent bonds with cysteine residues in target proteins, a mechanism that could be exploited for developing irreversible inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of 3-(2-methoxy-4-methylphenyl)propane-1-thiol revealed its favorable absorption and distribution characteristics in preclinical models. The compound demonstrated good bioavailability and minimal off-target effects, which are essential attributes for drug candidates. Additionally, its metabolic stability was assessed using liver microsomes, showing resistance to rapid degradation, a finding that supports its potential for oral administration.

In the context of material science, researchers have explored the use of 3-(2-methoxy-4-methylphenyl)propane-1-thiol as a building block for functionalized surfaces. Its ability to form self-assembled monolayers (SAMs) on gold substrates has been investigated, with applications ranging from biosensors to nanotechnology. The compound's aromatic moiety provides enhanced stability and ordered assembly, making it suitable for precise surface modifications.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and advanced computational modeling. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield further insights into the compound's mechanisms of action and therapeutic potential.

In conclusion, 3-(2-methoxy-4-methylphenyl)propane-1-thiol (CAS: 2228841-05-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore the importance of continued exploration and development. Future studies will likely focus on translating these findings into practical applications, paving the way for innovative therapies and technologies.